Cas no 477529-35-4 (1,1'-(1,1,2,2-Tetrafluoro-1,2-ethanediyl)bis(3,4-dichlorobenzene))

• Product Name: 1,1'-(1,1,2,2-Tetrafluoro-1,2-ethanediyl)bis(3,4-dichlorobenzene)
• CAS No: 477529-35-4
• MF: C₁₄H₆Cl₄F₄
• MW: 392.003054141998
• MDL: MFCD29066144
• CID: 2645914
• PubChem ID: 12084320
• Update Time: 2025-10-31

1,1'-(1,1,2,2-Tetrafluoro-1,2-ethanediyl)bis(3,4-dichlorobenzene) Chemical and Physical Properties

Names and Identifiers

• XPFFZQIJFZKXHM-UHFFFAOYSA-N
• 477529-35-4
• 1,1'-(1,1,2,2-Tetrafluoro-1,2-ethanediyl)bis(3,4-dichlorobenzene)
• 1,2-dichloro-4-[2-(3,4-dichlorophenyl)-1,1,2,2-tetrafluoroethyl]benzene
• SCHEMBL5406314
• MFCD29066144

• MDL： MFCD29066144
• Inchi： 1S/C14H6Cl4F4/c15-9-3-1-7(5-11(9)17)13(19,20)14(21,22)8-2-4-10(16)12(18)6-8/h1-6H
• InChI Key： XPFFZQIJFZKXHM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C(C1C=CC(=C(C=1)Cl)Cl)(F)F)(F)F)Cl

Computed Properties

• Exact Mass: 391.913023Da
• Monoisotopic Mass: 389.915974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 0Ų

Additional information on 1,1'-(1,1,2,2-Tetrafluoro-1,2-ethanediyl)bis(3,4-dichlorobenzene)

Introduction to 1,1'-(1,1,2,2-Tetrafluoro-1,2-ethanediyl)bis(3,4-dichlorobenzene) and Its Significance in Modern Chemical Research

The compound with the CAS no. 477529-35-4, known as 1,1'-(1,1,2,2-Tetrafluoro-1,2-ethanediyl)bis(3,4-dichlorobenzene), represents a fascinating subject of study in the realm of advanced chemical synthesis and material science. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in various industrial and academic domains. The presence of tetrafluoroethylene units and chlorobenzene moieties contributes to its distinctive chemical properties, making it a valuable candidate for further exploration.

In recent years, the development of novel materials with tailored electronic and thermal properties has been a cornerstone of scientific innovation. The compound in question exemplifies this trend, as its molecular architecture is designed to exhibit specific characteristics that are highly desirable in modern technological applications. The 1,1'-(1,1,2,2-Tetrafluoro-1,2-ethanediyl)bis(3,4-dichlorobenzene) structure combines the stability provided by the chlorobenzene rings with the low friction coefficient associated with the tetrafluoroethylene backbone, creating a material that is both robust and functional.

One of the most compelling aspects of this compound is its potential use in the development of advanced polymers and coatings. The tetrafluoroethylene units introduce a high degree of chemical inertness and thermal stability, which are critical for materials that must withstand harsh environmental conditions. Simultaneously, the 3,4-dichlorobenzene groups enhance the compound's adhesion properties and compatibility with other polymers, making it an ideal candidate for composite materials used in aerospace and automotive industries.

Recent research has also highlighted the compound's potential in the field of organic electronics. The electron-withdrawing nature of the chlorine atoms in the benzene rings can be leveraged to design molecules with specific optoelectronic properties. This has led to investigations into its use as an intermediate in the synthesis of organic semiconductors and light-emitting diodes (OLEDs). The ability to fine-tune these properties by modifying the molecular structure makes 1,1'-(1,1,2,2-Tetrafluoro-1,2-ethanediyl)bis(3,4-dichlorobenzene) a promising candidate for next-generation electronic devices.

Moreover, the compound's unique thermal properties have been a focus of study in energy storage applications. The high melting point and low thermal expansion coefficient of this material make it suitable for use in high-performance batteries and supercapacitors. By integrating it into electrode materials or as a separator component, researchers aim to improve the efficiency and longevity of energy storage systems. This aligns with global efforts to develop sustainable energy solutions that can meet increasing demands while reducing environmental impact.

The synthesis of 1,1'-(1,1,2,2-Tetrafluoro-1,2-ethanediyl)bis(3,4-dichlorobenzene) presents its own set of challenges due to its complex structure. However， recent advancements in synthetic chemistry have made it more feasible to produce this compound on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the desired molecular framework efficiently. These methodologies not only improve yield but also allow for greater control over reaction conditions， reducing unwanted byproducts.

In conclusion， CAS no. 477529-35-4 represents a significant advancement in material science， with applications ranging from advanced polymers to cutting-edge electronics。 The unique combination of structural features， including the tetrafluoroethylene units and chlorobenzene moieties， endows this compound with exceptional properties that make it indispensable for modern technological innovations。 As research continues to uncover new possibilities， it is clear that 1， 1'-( 1， 1， 2， 2-Tetrafluoro- 1， 2-Ethanediyl) bis(3， 4-dichlorobenzene) will remain at the forefront of scientific exploration for years to come.